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Leptomerine is a quinolinone alkaloid isolated from the stems of Esenbeckia leiocarpa Engl., a tree native

to Brazil commonly known as "guarantã" [1] [2]. It has been identified as a potent acetylcholinesterase

(AChE) inhibitor, showing potential for research in Alzheimer's Disease [3] [1] [4].

Property Details

Molecular Formula C₁₃H₁₅NO [3] [4]

CAS Registry Number 22048-97-1 [3] [4]

Molecular Weight 201.26 g/mol [3] [4]

Biological Activity Anticholinesterasic (AChE Inhibitor) [3] [1]

Reported IC₅₀ Value 2.5 μM (similar to the reference compound galanthamine, IC₅₀ = 1.7 μM) [1]

Potential Application Alzheimer's Disease research [3] [1]

Experimental Protocol for Isolation and Bioassay

The following workflow and detailed methods describe the bioassay-guided fractionation used to isolate

Leptomerine and test its activity.
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Experimental Workflow for Leptomerine

Plant Material and Extraction: Dried and powdered stems of E. leiocarpa (1000 g) are extracted via
maceration using ethanol (5 × 1.5 L) at room temperature. The combined ethanol extracts are

concentrated to yield a crude extract [1].
Acid-Base Partition for Alkaloid Enrichment: The crude ethanol extract is dissolved in acidified

water (HCl 0.1 M). The acidic solution is first partitioned with hexane to remove non-alkaloidal
components. The aqueous phase is then basified (pH ~10 with NH₄OH) and subsequently partitioned

with chloroform (CHCl₃) to obtain the total alkaloid fraction [1].
Chromatographic Purification: The alkaloid fraction is separated and purified using Reversed-
Phase Preparative High-Performance Liquid Chromatography (RP-HPLC).

Mobile Phase: Acetonitrile-water-methanol (10:45:45) [1].

Detection: UV detection at 242 nm [1].
Leptomerine is isolated from a specific HPLC fraction (Fraction 9, retention time tR = 19.3

minutes) [1].
Bioassay for Acetylcholinesterase (AChE) Inhibition:

TLC Bioassay Screening: A thin-layer chromatography (TLC) bioassay based on the method
by Marston et al. is used for initial, rapid screening of HPLC fractions for AChE inhibitory activity

[1].
In vitro IC₅₀ Determination: The inhibitory activity of isolated pure compounds is quantified in

vitro to determine the IC₅₀ value (the concentration required to inhibit 50% of enzyme activity).
Leptomerine showed the highest potency among the isolated alkaloids with an IC₅₀ of 2.5 μM

[1].

Therapeutic Potential and Research Context

Leptomerine is investigated primarily for its potential application in Alzheimer's Disease (AD) [3] [1]. The

compound's mechanism of action involves increasing acetylcholine levels in the brain by inhibiting the

acetylcholinesterase enzyme, which is a established therapeutic strategy for managing early-stage AD [1].

Beyond leptomerine, other alkaloids isolated from E. leiocarpa also demonstrate anticholinesterasic activity,

though less potent. Research also indicates that leaf extracts of E. leiocarpa exhibit phytotoxic effects on

weed germination, suggesting a broader range of biologically active compounds [5].
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Key Takeaways for Researchers

Leptomerine is a potent, naturally occurring AChE inhibitor from Esenbeckia leiocarpa with an IC₅₀

comparable to the drug galanthamine.

The established bioassay-guided fractionation protocol using ethanol extraction, acid-base partition,
and RP-HPLC is effective for its isolation.

This compound represents a promising natural lead for further investigation in neurodegenerative
disease research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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